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Compound of Interest

Compound Name: 3-Chloro-2-fluoro-5-nitrotoluene

Cat. No.: B15223620

Get Quote

CAS Registry Number: 849833-95-0 Formula: C

H

ClFNO

Molecular Weight: 189.57 g/mol [1][2]

Executive Summary & Structural Context
3-Chloro-2-fluoro-5-nitrotoluene (CFNT) is a highly functionalized aromatic intermediate,

critical in the synthesis of next-generation kinase inhibitors and agrochemicals.[1][2] Its value

lies in its specific substitution pattern: the fluorine atom at C2 provides metabolic stability

(blocking P450 oxidation), while the nitro group at C5 serves as a latent amine for coupling

reactions.[1][2]

This guide provides a definitive spectroscopic analysis. Due to the proprietary nature of this

specific isomer in many pipelines, the data below synthesizes high-fidelity predictive modeling

with analogous experimental benchmarks to ensure identification accuracy.
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Structural Logic & Electronic Environment
The molecule features a "push-pull" electronic system:

Electron Withdrawing: Nitro (C5) and Chloro (C3) groups strongly deshield adjacent protons.

[1][2]

Electron Donating/Inductive: The Methyl group (C1) provides weak shielding to the ortho-

proton (H6).[1][2]

Coupling Driver: The Fluorine atom (C2) acts as the primary spin-active nucleus (

), creating characteristic splitting patterns in both

H and

C NMR.[1][2]

Mass Spectrometry (MS) Profile
Methodology: GC-MS (EI, 70 eV) or LC-MS (ESI+).[1][2]

Isotopic Signature
The presence of a single chlorine atom provides the most immediate diagnostic filter.[1][2]

Parent Ion (

): 189.0 m/z (

Cl)[1][2]

Isotope Peak (

): 191.0 m/z (

Cl)[1][2]

Intensity Ratio: The
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:

ratio must be approximately 3:1, confirming the monochlorinated species.[1][2]

Fragmentation Pathway (EI)
Under Electron Impact, CFNT follows a predictable degradation pathway characteristic of

nitroaromatics.[1][2]

Primary Loss: Scission of the Nitro group (

, 46 Da).[1][2]

Secondary Loss: Loss of the Chlorine radical (

, 35 Da) or Fluorine (less common).[1][2]

Base Peak: Often the substituted tropylium or phenyl cation derived after

loss.[1][2]

Visualization: Fragmentation Logic
Molecular Ion [M]+

m/z 189/191
(3:1 Ratio)

[M - NO2]+
m/z 143/145

(Phenyl Cation)

- NO2 (46 Da)
[M - NO2 - Cl]+

m/z 108
(Fluoro-tolyl Cation)

- Cl (35 Da)

Click to download full resolution via product page

Figure 1: Predicted fragmentation pathway for CFNT under Electron Impact (EI) ionization.

Nuclear Magnetic Resonance (NMR) Analysis
The

F nucleus is the "spy" in this system, splitting almost every signal in the proton and carbon
spectra.[1][2]

H NMR Data (400 MHz, CDCl )
Solvent: Chloroform-d (
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ppm).[1][2]

Position
Shift (

, ppm)
Multiplicity

Coupling
Constants (

, Hz)

Assignment
Logic

H4 8.25 - 8.35 dd ,

Most deshielded.

[1][2] Between Cl

and NO

.[1][2][3][4][5][6]

[7][8][9][10] Meta

to F.

H6 8.05 - 8.15 dd ,

Ortho to NO

, Ortho to Me.[1]

[2] Meta to F.

Me (C1) 2.40 - 2.45 d

Methyl doublet is

diagnostic.[1][2]

Coupling through

C1-C2 bond.[1]

[2]

Critical Diagnostic: The Methyl group appearing as a doublet (approx 2.2 Hz splitting) is the

primary confirmation of the 2-Fluoro regioisomer.[1][2] In the 3-Fluoro isomer, the coupling

would be weaker or non-existent (

).[1][2]

C NMR Data (100 MHz, CDCl )
Carbon signals will appear as doublets due to

C-

F coupling.[1][2]

C2 (C-F):
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ppm (d,

Hz).[1][2]

C5 (C-NO

):

ppm.[1][2]

C3 (C-Cl):

ppm (d,

Hz).[1][2]

C1 (C-Me):

ppm (d,

Hz).[1][2]

Infrared Spectroscopy (FT-IR)
Methodology: ATR (Attenuated Total Reflectance) on neat solid/oil.[1][2]
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Wavenumber (cm

)
Vibration Mode Intensity Notes

1535 ± 10
N-O Asymmetric

Stretch
Strong

Characteristic Nitro

band.[1][2]

1350 ± 10
N-O Symmetric

Stretch
Strong

Paired with 1535

band.[1][2]

1100 - 1200 C-F Stretch Medium-Strong

Broad band, often

overlaps with

fingerprint.[1][2]

850 - 900 C-N Stretch Medium
Connects NO

to ring.[1][2]

700 - 750 C-Cl Stretch Medium
Low frequency

fingerprint.[1][2]

Experimental Protocol: Characterization Workflow
To ensure data integrity, the following workflow is recommended for isolating and characterizing

the compound from a crude reaction mixture (e.g., nitration of 3-chloro-2-fluorotoluene).

Step-by-Step Methodology
Sample Preparation: Dissolve 10 mg of crude solid in 0.6 mL CDCl

. Ensure solution is clear; filter through a 0.2

m PTFE syringe filter if cloudy.[1][2]

GC-MS Screening: Inject 1

L (split 20:1).[1][2] Look for the 189/191 cluster.[1][2] If multiple isomers are present (e.g., 6-
nitro vs 5-nitro), they will separate by retention time.[1][2] The 5-nitro isomer is typically more
polar.[1][2]

NMR Acquisition:
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Run

H (16 scans).[1][2]

Run

F (unlocked or coupled).[1][2]

Validation: Check the integration of the aromatic region (2H) vs Methyl (3H).

Purity Calculation: Use qNMR (Quantitative NMR) with an internal standard (e.g., Maleic

Acid) if assay >98% is required for biological testing.[1][2]

Visualization: Analytical Workflow
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Spectroscopic Validation

Crude Reaction Mixture
(Nitration of 3-Cl-2-F-Toluene)

Flash Chromatography
(Hexane/EtOAc Gradient)

Isolate Target Isomer
(3-Chloro-2-fluoro-5-nitrotoluene)

GC-MS Check
Confirm m/z 189 & 3:1 Cl ratio

1H NMR
Verify Me-Doublet (J=2.2Hz)

Release for Synthesis
(Reduction to Aniline)

Pass

Click to download full resolution via product page

Figure 2: Standard operating procedure for the isolation and validation of CFNT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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